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Compound of Interest

Compound Name: Morpholine oleate

Cat. No.: B093700

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of
morpholine oleate, a versatile oleochemical with applications in various scientific and
industrial fields, including as a corrosion inhibitor and surfactant. This document details a
standard laboratory synthesis protocol, purification techniques, and comprehensive
characterization methods.

Synthesis of Morpholine Oleate

Morpholine oleate is synthesized via an acid-base neutralization reaction between morpholine
and oleic acid. The reaction involves the protonation of the nitrogen atom in the morpholine ring
by the carboxylic acid group of oleic acid, forming an ammonium carboxylate salt.

Experimental Protocol: Laboratory Scale

This protocol describes the synthesis of morpholine oleate on a laboratory scale.
Materials:

e Oleic Acid (C18H3402, M.W. 282.47 g/mol )

e Morpholine (C4aHoNO, M.W. 87.12 g/mol )

e Anhydrous Toluene
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Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer

Rotary evaporator
Procedure:

e In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve oleic acid (e.g., 28.25 g, 0.1 mol) in 100 mL of anhydrous toluene.

e While stirring, slowly add an equimolar amount of morpholine (e.g., 8.71 g, 0.1 mol) to the
solution. The reaction is exothermic.

e Heat the reaction mixture to 110°C and maintain a gentle reflux for 4-6 hours to ensure the
reaction goes to completion.[1]

» After the reaction period, allow the mixture to cool to room temperature.
» Remove the toluene solvent using a rotary evaporator under reduced pressure.

e The resulting crude morpholine oleate can be further purified.

Purification

To achieve high purity, the crude morpholine oleate can be purified using one of the following
methods:

o Vacuum Distillation: This method is effective for removing any remaining volatile impurities.

[1]

e Vacuum Drying: To remove residual water and solvent, the product can be dried under
vacuum.[1]

 Liquid-Liquid Extraction: This technique can separate the product from unreacted starting
materials using a system of immiscible solvents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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